2-(4-(2-Hydroxy-3-(isopropylamino)-propoxy)phenyl)acetonitrile
2-(4-(2-Hydroxy-3-(isopropylamino)-propoxy)phenyl)acetonitrile
Atenolol impurity H is an impurity of Atenolol, a cardioselective β-adrenergic blocker.
Brand Name:
Vulcanchem
CAS No.:
29277-73-4
VCID:
VC0194402
InChI:
InChI=1S/C14H20N2O2/c1-11(2)16-9-13(17)10-18-14-5-3-12(4-6-14)7-8-15/h3-6,11,13,16-17H,7,9-10H2,1-2H3
SMILES:
CC(C)NCC(COC1=CC=C(C=C1)CC#N)O
Molecular Formula:
C14H20N2O2
Molecular Weight:
248.32 g/mol
2-(4-(2-Hydroxy-3-(isopropylamino)-propoxy)phenyl)acetonitrile
CAS No.: 29277-73-4
Impurities
VCID: VC0194402
Molecular Formula: C14H20N2O2
Molecular Weight: 248.32 g/mol
Purity: > 95%
| CAS No. | 29277-73-4 |
|---|---|
| Product Name | 2-(4-(2-Hydroxy-3-(isopropylamino)-propoxy)phenyl)acetonitrile |
| Molecular Formula | C14H20N2O2 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | 2-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]acetonitrile |
| Standard InChI | InChI=1S/C14H20N2O2/c1-11(2)16-9-13(17)10-18-14-5-3-12(4-6-14)7-8-15/h3-6,11,13,16-17H,7,9-10H2,1-2H3 |
| Standard InChIKey | VGJIPAKCLDHBAL-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=C(C=C1)CC#N)O |
| Canonical SMILES | CC(C)NCC(COC1=CC=C(C=C1)CC#N)O |
| Appearance | Solid |
| Melting Point | 70-78°C |
| Description | Atenolol impurity H is an impurity of Atenolol, a cardioselective β-adrenergic blocker. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2-[4-[(2RS)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]phenyl]acetonitrile; [p-[2-hydroxy-3-(isopropylamino)propoxy]phenyl]acetonitrile; 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzeneacetonitrile; Atenolol related compound B |
| PubChem Compound | 551664 |
| Last Modified | Nov 11 2021 |
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